Cas no 72479-07-3 (4H-Imidazol-4-one,2-amino-3,5-dihydro-5-(1H-indol-3-ylmethylene)-3-methyl-)

• Product name: 4H-Imidazol-4-one,2-amino-3,5-dihydro-5-(1H-indol-3-ylmethylene)-3-methyl-
• CAS No: 72479-07-3
• MF: C₁₃H₁₂N₄O
• MW: 240.260581970215
• CID: 549620
• PubChem ID: 135846955

4H-Imidazol-4-one,2-amino-3,5-dihydro-5-(1H-indol-3-ylmethylene)-3-methyl- Chemical and Physical Properties

Names and Identifiers

• 4H-Imidazol-4-one,2-amino-3,5-dihydro-5-(1H-indol-3-ylmethylene)-3-methyl-
• (5Z)-2-amino-5-(1H-indol-3-ylmethylidene)-3-methylimidazol-4-one
• 72479-07-3
• BDBM50387982
• CHEMBL513803
• CHEMBL2058410

• Inchi： InChI=1S/C13H12N4O/c1-17-12(18)11(16-13(17)14)6-8-7-15-10-5-3-2-4-9(8)10/h2-7,15H,1H3,(H2,14,16)/b11-6+
• InChI Key： INBAJENOTNXSTK-IZZDOVSWSA-N
• SMILES： CN1C(=N)N\C(=C\c2c[nH]c3ccccc23)C1=O

Computed Properties

• Exact Mass: 240.10126
• Monoisotopic Mass: 240.10111102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 381
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 76.4Ų

Experimental Properties

• PSA: 74.48

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Alpha amino acids and derivatives